Cas no 68506-86-5 (Vigabatrin)

• Product Name: Vigabatrin
• CAS No: 68506-86-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00274577
• CID: 839692
• PubChem ID: 329831404
• Update Time: 2025-06-09

Vigabatrin Chemical and Physical Properties

Names and Identifiers

• Vigabatrin
• rac-Vigabatrin DISCONTINUED See V253010
• γ-Vinyl-GABA
• (±)-γ-Vinyl-GABA
• (±)-4-Aminohexenoic acid
• (±)-Vigabatrin
• (R,S)-4-Amino-5-hexenoic acid
• Vigabatrina
• .gamma.-Vinyl-GABA
• DTXSID4041153
• BPBio1_000925
• SBI-0051243.P003
• VIGABATRIN [ORANGE BOOK]
• Vigabatrine [French]
• NCGC00016087-04
• SR-01000075653-6
• HY-15399
• NCGC00016087-22
• NCGC00261962-01
• CPP-109
• Tox21_110301
• Z1255431434
• Prestwick2_000501
• EN300-245587
• Vigabatrin, European Pharmacopoeia (EP) Reference Standard
• ( inverted question mark)-gamma-Vinyl GABA
• Spectrum_000368
• KBio3_002973
• (?)-gamma-Vinyl GABA
• Spectrum3_001825
• rac-Vigabatrin
• NS00000678
• (+/-)-gamma-Vinyl GABA
• Hexenoic acid, 4-amino
• SR-01000075653-4
• 4-aminohex-5-enoic acid
• SR-01000075653
• DivK1c_006760
• Tox21_501277
• (+/-)-Vigabatrin
• VIGABATRIN [USP MONOGRAPH]
• NCGC00024802-06
• BCP16220
• BSPBio_000421
• A853593
• AS-11778
• FT-0675811
• C6H11NO2
• VIGABATRIN [USP-RS]
• CS-0791
• Kigabeq
• Vigabatrin [INN]
• C07500
• gamma-Vinyl GABA
• VIGABATRIN [JAN]
• (+/-)-4-aminohex-5-enoic acid
• (+/-)-gamma-Vinyl-GABA
• NCGC00016087-09
• .gamma.-Vinyl-.gamma.-aminobutyric acid
• (1)-4-Aminohex-5-enoic acid
• SDCCGSBI-0051243.P004
• AKOS015854596
• UNII-GR120KRT6K
• Vinyl .gamma.-aminobutyric Acid
• FT-0700968
• DB01080
• VIGABATRIN, (+/-)-
• Vigabatrin [USAN:INN:BAN]
• NCGC00016087-05
• HMS3263P16
• Vigabatrinum
• Biomol-NT_000247
• gamma-Vinyl GABA; 4-Amino-5-hexenoic acid
• Vigabatrin (JAN/USP/INN)
• BPBio1_000465
• RMI-71890
• NCGC00024802-05
• NCGC00024802-03
• HSDB 8395
• FT-0675812
• VIGABATRIN [VANDF]
• NCGC00016087-06
• S(+)-4-AMINOHEXENOICACID
• MFCD00274076
• SR-01000075653-1
• Sabril
• RMI-71754
• Prestwick0_000501
• 4-aminohex-5-enoic acid/S(+)-Gamma-VIGABATRIN
• Q-201924
• SpecPlus_000664
• VINYL GAMMA-AMINOBUTYRIC ACID
• AMY6474
• Vigabatrin, United States Pharmacopeia (USP) Reference Standard
• 4-Aminohexenoic acid
• BDBM50118886
• KBioSS_000848
• Lopac0_001277
• VIGABATRIN [MI]
• 60643-86-9
• VIGABATRIN [MART.]
• MDL 71754
• (+-)-gamma-Vinyl GABA
• RMI 71754
• KBio1_001704
• NCGC00016087-08
• Sabrilex
• Vigabatrina [Spanish]
• DTXCID2021153
• HMS1569F03
• HB0868
• NCGC00016087-11
• GTPL4821
• 68506-86-5
• gamma Vinyl GABA
• SPECTRUM1502036
• BRD-A07893380-001-01-6
• SCHEMBL26714
• NCGC00024802-04
• Prestwick1_000501
• VIGABATRIN [EP MONOGRAPH]
• CCG-205350
• Prestwick_837
• 5-Hexenoic acid, 4-amino-
• KBio2_005984
• Vigabatrine
• 4-amino-5-hexenoicacid
• 4-Amino-5-hexenoic acid
• Q421663
• gamma-Vinyl-GABA
• AB00053309
• M071754
• CAS-68506-86-5
• D00535
• NCGC00024802-02
• EINECS 270-929-6
• .gamma.-vinyl GABA
• EU-0101277
• Vigabatrinum [Latin]
• GVG
• (+/-)-?-Vinyl GABA
• SPBio_002342
• CPP 109
• CPP109
• SY263247
• (+/-)-4-Aminohexenoic acid
• CHEBI:63638
• V 8261
• NCGC00016087-07
• Prestwick3_000501
• VIGABATRIN [USAN]
• CHEMBL89598
• AB00053309_04
• gamma-Vinyl-gamma-Aminobutyric Acid
• KBio2_000848
• VIGABATRIN [WHO-DD]
• -Vinyl-GABA
• LP01277
• BSPBio_003469
• (y)-gamma-Vinyl GABA
• NCGC00016087-03
• HMS2096F03
• MDL-71754
• KBio2_003416
• MDL 71,754
• 4-Amino-hex-5-enoic acid
• HMS2094M21
• Sabril (TN)
• (A+/-)-gamma-Vinyl GABA
• MFCD00274577
• GR120KRT6K
• Vigabatrin?
• Vigafyde (oral solution)
• BRD-A07893380-213-01-7
• DB-117820

• MDL： MFCD00274577
• Inchi： 1S/C6H11NO2/c1-2-5(7)3-4-6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
• InChI Key： PJDFLNIOAUIZSL-UHFFFAOYSA-N
• SMILES： OC(CCC(C=C)N)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 209℃
• PSA: 63.32000
• LogP: 1.06480

Vigabatrin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：MP7745000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Vigabatrin

Introduction to Vigabatrin (CAS No. 68506-86-5) in Modern Pharmaceutical Research

Vigabatrin, chemically known by the compound identifier CAS No. 68506-86-5, is a significant pharmacological agent that has garnered considerable attention in the field of pharmaceutical research and clinical applications. This compound, classified as a structural analog of GABA (gamma-aminobutyric acid), has demonstrated remarkable efficacy in the treatment of certain neurological disorders, making it a cornerstone in the management of epilepsy and other related conditions.

The molecular structure of Vigabatrin is characterized by its unique chemical composition, which includes a gamma-butyrolactone ring. This structural feature is pivotal in its mechanism of action, as it allows for the potent inhibition of GABA transaminase, an enzyme crucial in the catabolism of GABA. By inhibiting this enzyme, Vigabatrin increases the synaptic concentration of GABA, thereby enhancing its neurotransmitter effects. This mechanism has been extensively studied and validated through numerous preclinical and clinical trials, establishing Vigabatrin as a first-line therapeutic option for specific types of epilepsy.

In recent years, research on Vigabatrin has expanded beyond its traditional applications in epilepsy management. Emerging studies have begun to explore its potential benefits in treating other neurological disorders, including neurodegenerative diseases and cognitive impairments. The compound's ability to modulate GABAergic neurotransmission has opened new avenues for therapeutic intervention in conditions where GABAergic deficits are implicated.

One of the most compelling aspects of Vigabatrin is its relatively favorable safety profile compared to other antiepileptic drugs. Clinical trials have consistently shown that Vigabatrin exhibits minimal side effects when used as prescribed. However, it is important to note that Vigabatrin may cause visual field defects in a subset of patients, particularly with long-term use. This side effect has led to careful monitoring and dosing regimens to mitigate any potential risks.

The latest advancements in Vigabatrin research have focused on optimizing its delivery systems to enhance bioavailability and reduce gastrointestinal irritation. Nanotechnology-based formulations have shown promise in improving the pharmacokinetic properties of Vigabatrin, potentially leading to more effective and patient-friendly treatment options. These innovations are part of a broader effort to refine existing therapies and develop next-generation pharmaceuticals that address unmet medical needs.

Another area of active investigation is the combination therapy involving Vigabatrin with other antiepileptic drugs. Studies suggest that combining Vigabatrin with agents that target different neurotransmitter systems may lead to synergistic effects, improving overall treatment outcomes for patients with refractory epilepsy. This approach underscores the importance of multifaceted pharmacological strategies in managing complex neurological disorders.

The role of Vigabatrin in neuroprotection has also been a subject of interest. Preliminary research indicates that Vigabatrin may possess neuroprotective properties, which could be beneficial in neurodegenerative conditions such as Huntington's disease and Alzheimer's disease. While further studies are needed to confirm these findings, they highlight the potential for Vigabatrin to be repurposed for additional therapeutic applications beyond its current indications.

In conclusion, Vigabatrin (CAS No. 68506-86-5) remains a vital compound in modern pharmaceutical research due to its well-established efficacy and promising potential in treating various neurological disorders. The ongoing exploration of its mechanisms of action, along with innovative delivery systems and combination therapies, continues to expand its therapeutic applications. As research progresses, Vigabatrin is poised to play an even greater role in addressing the complex challenges posed by neurological diseases.